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Compound of Interest

Sodium N-
Compound Name:
chlorobenzenesulfonamide

Cat. No.: B8699149

This document provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals working with Sodium N-
chlorobenzenesulfonamide (also known as Chloramine B). It outlines the necessary personal
protective equipment (PPE), step-by-step operational procedures, and disposal plans to ensure
safe handling in a laboratory setting.

Chemical Identifier:

Name: Sodium N-chlorobenzenesulfonamide

Synonyms: Chloramine B, Benzenesulfochloramide sodium salt[1]

CAS Number: 127-52-6[1][2][3]

Molecular Formula: C6H5CINNaO2S[1]

Hazard Summary

Sodium N-chlorobenzenesulfonamide is a corrosive solid that is harmful if swallowed and
can cause severe skin burns and eye damage.[1][4][5] It is also a respiratory sensitizer and
may cause allergy or asthma symptoms or breathing difficulties if inhaled.[1][4][5] Contact with
water or acids liberates toxic gas.[4][6]
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Hazard Classification GHS Codes
Acute Toxicity, Oral (Category 4) H302[1][4]
Skin Corrosion (Category 1B) H314[1][4]
Serious Eye Damage (Category 1) H314[1][4]
Respiratory Sensitization (Category 1) H334[1][4]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Sodium N-
chlorobenzenesulfonamide to minimize exposure and ensure personal safety.

Protection Type Equipment Specification Rationale

NIOSH-approved air-purifying

respirator with type P3 (EN Protects against inhalation of
Respiratory Protection 143) cartridges or a self- harmful dust and potential

contained breathing apparatus  respiratory sensitization.[1][4]

(SCBA).

] Chemical safety gogglesand a  Prevents severe eye damage
Eye and Face Protection )
face shield. from dust or splashes.[1][4]

Chemical-resistant gloves ) ) )
o Avoids direct skin contact,
) ) (e.g., nitrile, neoprene) and )
Skin Protection ) ) which can cause severe burns.
protective clothing, such as a (4]

lab coat or coveralls.[1][4][7]

Closed-toe shoes, with

chemical-resistant boots for )
Footwear N ] Protects feet from spills.

larger quantities or spill

response.

Operational Plan: Step-by-Step Handling Protocol

Follow these procedures for the safe handling of Sodium N-chlorobenzenesulfonamide from
receipt to disposal.
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. Receiving and Storage:
Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area away from incompatible materials such as
water, acids, and combustible materials.[1][4][7]

Keep the container tightly closed and store under an inert gas.[1] The product is air and light
sensitive.[1]

. Preparation and Weighing:

Conduct all handling and weighing operations within a certified chemical fume hood to
control dust exposure.

Ensure appropriate exhaust ventilation is available where dust is formed.[1][4]
Wear all required PPE as specified in the table above.
. Solution Preparation:
Slowly add the solid to the solvent to avoid splashing.
Be aware that contact with water can liberate toxic gas.[4]
. Experimental Use:
Keep all containers closed when not in use.
Avoid the formation of dust and aerosols.[1][4]
Wash hands thoroughly after handling.[4]
. Spill Response:
In case of a small spill, avoid creating dust.[7]

Wear respiratory protection and evacuate unnecessary personnel to a safe area.[1]
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o Carefully sweep or shovel the spilled material into a dry, clean, covered container for
disposal.[4][7]

e Do not flush with water.[1][4]
6. First Aid Measures:

« If inhaled: Move the person to fresh air. If not breathing, give artificial respiration and consult
a physician.[1][4][7]

 In case of skin contact: Immediately remove contaminated clothing and wash the affected
area with soap and plenty of water. Consult a physician.[1][4]

 In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and
immediately consult a physician.[1][4][7]

« If swallowed: Do NOT induce vomiting. Rinse mouth with water and consult a physician.[1][4]

[7]

Disposal Plan

Proper disposal of Sodium N-chlorobenzenesulfonamide and its containers is crucial to
prevent environmental contamination and ensure safety.

o Waste Chemical Disposal:
o Contact a licensed professional waste disposal service to dispose of this material.[1]

o The material may be dissolved or mixed with a combustible solvent and burned in a
chemical incinerator equipped with an afterburner and scrubber.[1]

o Do not dispose of down the drain.[1]
o Contaminated Packaging Disposal:

o Dispose of contaminated packaging as unused product in accordance with local, regional,
and national regulations.[1][7]
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Visual Workflow and Safety Relationships

The following diagrams illustrate the key workflows and logical relationships for handling
Sodium N-chlorobenzenesulfonamide safely.
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Caption: Figure 1: General Handling Workflow

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b8699149?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8699149?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Figure 2: Spill Response Protocol
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Caption: Figure 2: Spill Response Protocol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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